Cas no 1485236-78-9 (Pentane, 3-(chloromethyl)-1-(methylsulfonyl)-)

• Product Name: Pentane, 3-(chloromethyl)-1-(methylsulfonyl)-
• CAS No: 1485236-78-9
• MF: C₇H₁₅ClO₂S
• MW: 198.710800409317
• CID: 5282126
• Update Time: 2025-07-01

Pentane, 3-(chloromethyl)-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-methanesulfonylpentane
• 3-(Chloromethyl)-1-methylsulfonylpentane
• Pentane, 3-(chloromethyl)-1-(methylsulfonyl)-

• Inchi： 1S/C7H15ClO2S/c1-3-7(6-8)4-5-11(2,9)10/h7H,3-6H2,1-2H3
• InChI Key： TXLZEDOAMPSKAQ-UHFFFAOYSA-N
• SMILES： ClCC(CC)CCS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5

Additional information on Pentane, 3-(chloromethyl)-1-(methylsulfonyl)-

Recent Advances in the Study of Pentane, 3-(chloromethyl)-1-(methylsulfonyl)- (CAS: 1485236-78-9) in Chemical Biology and Pharmaceutical Research

The compound Pentane, 3-(chloromethyl)-1-(methylsulfonyl)- (CAS: 1485236-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Pentane, 3-(chloromethyl)-1-(methylsulfonyl)- as a versatile intermediate in the synthesis of biologically active molecules. Its chloromethyl and methylsulfonyl functional groups make it a valuable building block for the development of novel compounds with potential anticancer, antimicrobial, and anti-inflammatory properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, to modify this compound and explore its reactivity.

In a study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of a series of sulfonamide derivatives. These derivatives exhibited promising inhibitory activity against several cancer cell lines, including breast and lung cancer. The study also reported that the introduction of the chloromethyl group enhanced the compounds' ability to interact with specific protein targets, thereby improving their therapeutic efficacy.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of Pentane, 3-(chloromethyl)-1-(methylsulfonyl)- in the development of novel antimicrobial agents. The patent highlights the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic-resistant infections. Further in vivo studies are currently underway to evaluate its safety and pharmacokinetic properties.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Researchers are exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to enhance its delivery and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Pentane, 3-(chloromethyl)-1-(methylsulfonyl)- (CAS: 1485236-78-9) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical properties and demonstrated biological activities make it a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.